Cas no 134979-01-4 (2-(2-(2-Aminoethoxy)ethoxy)acetic acid hydrochloride)

• Product Name: 2-(2-(2-Aminoethoxy)ethoxy)acetic acid hydrochloride
• CAS No: 134979-01-4
• MF: C₆H₁₄ClNO₄
• MW: 199.632661342621
• MDL: MFCD11865374
• CID: 64333
• PubChem ID: 45789699
• Update Time: 2025-06-23

2-(2-(2-Aminoethoxy)ethoxy)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2-Aminoethoxy)ethoxy)acetic acid hydrochloride
• 2-(2-(2-Aminoethoxy)ethoxy)acetic acid HCl
• 2-[2-(2-aminoethoxy)ethoxy]acetic acid,hydrochloride
• Acetic acid, 2-[2-(2-aminoethoxy)ethoxy]-, hydrochloride
• FC0808
• Aceticacid, [2-(2-aminoethoxy)ethoxy]-, hydrochloride (9CI)
• 2-[2-(2-aminoethoxy)ethoxy]acetic acid hydrochloride
• AKOS015917679
• SY108693
• CS-0097751
• DS-12449
• BCP25987
• C6H14ClNO4
• CH2COOH-PEG2-NH2.HCl
• SCHEMBL17941286
• A806863
• 2-[2-(2-AMINOETHOXY)ETHOXY]ACETIC ACID,HCL
• 2-[2-(2-aminoethoxy)ethoxy]acetic acid;hydrochloride
• 2-(2-(2-AMINOETHOXY)ETHOXY)ACETICACIDHYDROCHLORIDE
• AC-32529
• 2-(2-(2-Aminoethoxy)ethoxy)acetic acid HCl;AEEA-OH inverted exclamation mark currencyHCl
• MFCD11865374
• FT-0649054
• [2-(2-AMINOETHOXY)ETHOXY]ACETIC ACID HYDROCHLORIDE
• ZB0892
• AMY3343
• F15066
• 134979-01-4
• [2-(2-Aminoethoxy)ethoxy]acetic acid--hydrogen chloride (1/1)
• DTXSID80671954
• DB-013875

• MDL： MFCD11865374
• Inchi： 1S/C6H13NO4.ClH/c7-1-2-10-3-4-11-5-6(8)9;/h1-5,7H2,(H,8,9);1H
• InChI Key： NGPFHPADAGAUDR-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)CCOCC(=O)O

Computed Properties

• Exact Mass: 199.06100
• Monoisotopic Mass: 199.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78000
• LogP: 0.56520

Additional information on 2-(2-(2-Aminoethoxy)ethoxy)acetic acid hydrochloride

Compound CAS No. 134979-01-4: 2-(2-(2-Aminoethoxy)ethoxy)acetic Acid Hydrochloride

Compound CAS No. 134979-01-4, also known as 2-(2-(2-Aminoethoxy)ethoxy)acetic Acid Hydrochloride, is a highly specialized chemical compound with significant applications in various fields of science and technology. This compound has garnered attention in recent years due to its unique properties and potential uses in drug development, biotechnology, and material science. The chemical structure of this compound is characterized by a hydroxyl group attached to a glycine backbone, with an additional amino group incorporated into the molecule through an ethoxy linkage.

Recent studies have highlighted the importance of amino-containing compounds in biological systems, particularly in the context of neurotransmitter synthesis and enzyme activity modulation. The presence of the amino group in this compound makes it a promising candidate for applications in pharmacology, where it can potentially serve as a precursor for more complex molecules or as a building block for drug delivery systems. Researchers have also explored the use of this compound in the development of biocompatible materials, leveraging its ability to form stable bonds under physiological conditions.

The synthesis of 2-(2-(2-Aminoethoxy)ethoxy)acetic Acid Hydrochloride involves a multi-step process that combines principles from organic chemistry and chemical engineering. The process typically begins with the preparation of the aminoethyl ether intermediate, which is then subjected to nucleophilic substitution reactions to introduce the hydroxyl group. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility and stability for subsequent applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. Its solubility in water is relatively high, making it suitable for aqueous-based applications. The compound also demonstrates moderate stability under ambient conditions, though it is recommended to store it in a cool, dry place to prevent degradation over time.

One of the most exciting developments involving this compound is its potential role in biomedical research. Scientists have recently investigated its ability to act as a biosensor component, where its interaction with specific biomolecules can be monitored using advanced spectroscopic techniques. This property opens up new avenues for the development of diagnostic tools and real-time monitoring systems in clinical settings.

Moreover, the compound has shown promise in the field of nanotechnology, particularly in the synthesis of self-assembling peptides and nanostructured materials. Its ability to form hydrogen bonds with other molecules enables the creation of highly ordered structures at the nanoscale, which can be tailored for specific applications such as drug delivery or tissue engineering.

From an environmental perspective, researchers have also examined the biodegradability and toxicity profiles of this compound. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, Compound CAS No. 134979-01-4 (2-(2-(2-Aminoethoxy)ethoxy)acetic Acid Hydrochloride) represents a versatile and innovative chemical entity with diverse applications across multiple disciplines. As ongoing research continues to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.